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For researchers and scientists in the field of polymer science and drug development, the
selection of an appropriate antioxidant is critical to ensure the stability and longevity of
polypropylene-based materials. This guide provides a detailed comparison of two prominent
antioxidant solutions: Sumitomo Chemical's Sumilizer GP and BASF's Irganox B 225. This
analysis is based on available technical data and studies to assist in making an informed
decision for your specific polypropylene applications.

At a Glance: Chemical Composition

A key differentiator between the two products lies in their chemical structure.

Sumilizer GP is a unique hybrid antioxidant. Its single-molecule structure incorporates both a
hindered phenolic moiety for primary antioxidant activity (radical scavenging) and a phosphite
moiety for secondary antioxidant activity (peroxide decomposition). The chemical name is 6-[3-
(3-tert-Butyl-4-hydroxy-5-methylphenyl)propoxy]-2,4,8,10-tetra-tert-butyldibenzo[d,f][1]
[2]dioxaphosphepin.
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Irganox B 225 is a synergistic blend of two separate antioxidant components.[3][4][5][6][7][8][9]
[10] It typically consists of a 1:1 ratio of Irganox 1010, a sterically hindered phenolic primary
antioxidant, and Irgafos 168, a phosphite secondary antioxidant.[3][4][9][10]

Performance in Polypropylene: A Data-Driven
Comparison

The efficacy of an antioxidant in polypropylene is primarily evaluated by its ability to maintain
the polymer's melt flow characteristics, prevent discoloration, and provide long-term thermal
stability.

Melt Flow Stability

Melt Flow Rate (MFR) is a crucial indicator of a polymer's molecular weight and processing
stability. A stable MFR after processing signifies less degradation.

While specific MFR data for Irganox B 225 in polypropylene under defined test conditions is not
readily available in the public domain, technical datasheets consistently state that it "maintains
original melt flow".[3][4][6][7][9][10]

Sumilizer GP has been shown to provide excellent MFR stability. A study by Sumitomo
Chemical demonstrated that polypropylene stabilized with Sumilizer GP maintained a
significantly more stable MFR after melt extrusion compared to a conventional antioxidant
system composed of a separate phenolic antioxidant (AO-2) and a phosphite stabilizer (P-2),
which is conceptually similar to the blend in Irganox B 225.[2]

Melt Flow Rate

Stabilizer System Concentration (phr) . Melt Tension (g)
(9/10 min)

Sumilizer GP 0.1 ~15 ~3.0

0.2 ~14 ~3.0

Conventional System
(AO-2/P-2)

0.1/0.15 ~22 ~1.0
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Table 1: Comparison of Melt Flow Rate and Melt Tension in Polypropylene after melt extrusion.
Data sourced from Sumitomo Chemical technical literature.[1][2]

Color Stability (Yellowness Index)

The Yellowness Index (Y1) is a measure of the tendency of a polymer to discolor, often due to
degradation during processing or exposure to heat and light. A lower change in YI (AY1)
indicates better color stability.

Irganox B 225 is marketed as offering "low color formation".[3][4][6][7][9][10] However, specific
quantitative data on its Yellowness Index in polypropylene from publicly available datasheets is
limited.

A kneading test on polypropylene demonstrated the superior color stability provided by
Sumilizer GP. The change in Yellowness Index (AY1) for polypropylene containing Sumilizer
GP was negligible after 30 minutes of kneading at 230°C, whereas a conventional system
showed a significant increase in yellowness.

Stabilizer System Change in Yellowness Index (AYI)
Sumilizer GP Almost no change
Conventional System (AO-2/P-2) Significant increase

Table 2: Discoloration of Polypropylene after Kneading Test (30 minutes at 230°C). Data
sourced from Sumitomo Chemical technical literature.

Long-Term Thermal Stability

Long-term thermal stability is crucial for polypropylene parts that are exposed to elevated
temperatures during their service life. This is often evaluated through oven aging tests.

Technical documentation for Irganox B 225 highlights its capability for "long-term thermal
stability".[3][4][6][7][9][10] Studies on similar Irganox blends in polypropylene have shown
effective stabilization during oven aging at temperatures ranging from 110°C to 150°C for
extended periods.[11][12]
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Sumilizer GP, with its integrated phenolic and phosphite functionalities, is also designed to
provide excellent long-term heat stability. Its hybrid structure is intended to offer a synergistic
effect in preventing thermo-oxidative degradation over time.

Experimental Protocols

To ensure accurate and reproducible results when evaluating antioxidant performance,
standardized experimental protocols are essential.

Melt Flow Rate (MFR) Measurement

The MFR of polypropylene is typically determined according to the ASTM D1238 standard.
o Apparatus: Extrusion Plastometer

e Procedure: A specified amount of the polymer is heated in a barrel to a set temperature (e.g.,
230°C for polypropylene). A standard weight is then applied to a piston, which extrudes the
molten polymer through a die of a specific diameter. The amount of polymer extruded in a
given time (usually 10 minutes) is collected and weighed. The MFR is expressed in grams
per 10 minutes (g/10 min).

Yellowness Index (YI) Measurement

The Yellowness Index is measured using a spectrophotometer according to the ASTM E313
standard.

o Apparatus: Spectrophotometer

o Procedure: A plaque of the polypropylene sample is prepared by compression molding. The
color of the plaque is then measured using a spectrophotometer. The instrument calculates
the Yellowness Index based on the CIE tristimulus values (X, Y, Z) of the sample. The
change in Yellowness Index (AYI) is calculated by comparing the Y1 of the processed or aged
sample to that of the unprocessed or unaged material.

Long-Term Heat Stability (Oven Aging)

This test evaluates the resistance of the stabilized polypropylene to thermo-oxidative
degradation over an extended period.
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e Apparatus: Air-circulating oven

e Procedure: Test specimens (e.g., molded plaques or films) of the stabilized polypropylene
are placed in an air-circulating oven at a constant elevated temperature (e.g., 110°C, 135°C,
or 150°C). The specimens are aged for a specified duration, with samples being removed at
regular intervals. The degradation of the samples is monitored by measuring changes in
physical properties such as MFR, Yellowness Index, tensile strength, or by analytical
techniques like infrared spectroscopy to detect the formation of carbonyl groups. The time to
failure (e.g., embrittlement or a significant change in a key property) is recorded.

Visualizing the Antioxidant Evaluation Workflow

The following diagram illustrates the typical workflow for evaluating the performance of
antioxidants in polypropylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

